Cas no 882747-35-5 (2-Ethyl-5-(ethylsulfonyl)-1,3-benzoxazole)

• Product Name: 2-Ethyl-5-(ethylsulfonyl)-1,3-benzoxazole
• CAS No: 882747-35-5
• MF: C₁₁H₁₃NO₃S
• MW: 239.290821790695
• MDL: MFCD08064735
• CID: 5019397
• Update Time: 2026-02-28

2-Ethyl-5-(ethylsulfonyl)-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-(ethylsulfonyl)-1,3-benzoxazole
• 5-(ethanesulfonyl)-2-ethyl-1,3-benzoxazole
• 2-ethyl-5-ethylsulfonyl-1,3-benzoxazole
• Benzoxazole, 2-ethyl-5-(ethylsulfonyl)-
• 2-Ethyl-5-(ethylsulfonyl)-1,3-benzoxazole

• MDL： MFCD08064735
• Inchi： 1S/C11H13NO3S/c1-3-11-12-9-7-8(16(13,14)4-2)5-6-10(9)15-11/h5-7H,3-4H2,1-2H3
• InChI Key： BYEIKHNNWWDXKI-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC2=C(C=1)N=C(CC)O2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 336
• XLogP3: 2.2
• Topological Polar Surface Area: 68.6

Additional information on 2-Ethyl-5-(ethylsulfonyl)-1,3-benzoxazole

Comprehensive Overview of 2-Ethyl-5-(ethylsulfonyl)-1,3-benzoxazole (CAS No. 882747-35-5)

2-Ethyl-5-(ethylsulfonyl)-1,3-benzoxazole (CAS No. 882747-35-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This benzoxazole derivative is characterized by its unique molecular structure, featuring an ethylsulfonyl substituent at the 5-position and an ethyl group at the 2-position of the benzoxazole ring. Its structural complexity and functional groups make it a valuable intermediate in the synthesis of advanced materials and bioactive molecules.

The growing interest in 2-Ethyl-5-(ethylsulfonyl)-1,3-benzoxazole is driven by its potential applications in drug discovery and organic electronics. Researchers are particularly intrigued by its ability to modulate biological pathways, making it a candidate for developing novel therapeutic agents. Additionally, its electron-withdrawing properties due to the ethylsulfonyl group have sparked investigations into its use in organic semiconductors and photovoltaic materials.

From a synthetic chemistry perspective, CAS No. 882747-35-5 serves as a versatile building block. Its benzoxazole core is known for stability and aromaticity, while the ethylsulfonyl moiety enhances reactivity in cross-coupling reactions. This combination allows for the creation of complex architectures, addressing key challenges in medicinal chemistry and material science. Recent studies highlight its role in designing fluorescent probes and ligands for protein targets, aligning with the trend toward precision medicine.

Environmental and safety considerations are paramount when handling 2-Ethyl-5-(ethylsulfonyl)-1,3-benzoxazole. While not classified as hazardous under standard regulations, proper laboratory protocols must be followed to ensure safe storage and handling. The compound's stability under ambient conditions makes it suitable for long-term research applications, though compatibility with other reagents should always be verified.

The commercial availability of CAS No. 882747-35-5 has expanded due to demand from biotech startups and academic institutions. Suppliers often provide technical data sheets detailing purity (>98%), solubility (DMSO, methanol), and spectroscopic data (NMR, MS). These resources are critical for researchers exploring its use in high-throughput screening or structure-activity relationship (SAR) studies.

Emerging trends in AI-driven drug discovery have further amplified interest in this compound. Computational models predict favorable ADME properties (absorption, distribution, metabolism, excretion) for derivatives of 2-Ethyl-5-(ethylsulfonyl)-1,3-benzoxazole, reducing trial-and-error in preclinical development. Such advancements align with industry efforts to accelerate lead compound optimization while minimizing costs.

In material science, the compound's conjugated system enables applications in optoelectronic devices. Recent patents disclose its incorporation into OLED layers to enhance electron transport efficiency—a response to the global push for energy-efficient displays. This interdisciplinary relevance underscores why 882747-35-5 remains a focal point in both peer-reviewed literature and industrial R&D.

For researchers sourcing this chemical, verifying supplier credentials and analytical certificates is essential. Reputable vendors typically offer HPLC traces and elemental analysis reports to confirm identity and purity. Such due diligence ensures reproducibility in experiments—a cornerstone principle in modern scientific methodology.

Future directions for 2-Ethyl-5-(ethylsulfonyl)-1,3-benzoxazole may include exploration in catalysis or as a scaffold for metal-organic frameworks (MOFs). With sustainability being a priority across industries, its potential role in green chemistry initiatives could unlock new synthetic routes with reduced environmental impact.